Cas no 139503-13-2 (2H-Pyran, 4-(3,5-difluorophenyl)tetrahydro-4-methoxy-)

• Product Name: 2H-Pyran, 4-(3,5-difluorophenyl)tetrahydro-4-methoxy-
• CAS No: 139503-13-2
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 1272738
• PubChem ID: 19379933
• Update Time: 2025-04-20

2H-Pyran, 4-(3,5-difluorophenyl)tetrahydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(3,5-difluorophenyl)tetrahydro-4-methoxy-
• 4-(3,5-difluorophenyl)-4-methoxy-3,4,5,6-tetrahydro-2H-pyran
• SCHEMBL7481034
• DB-395508
• 4-(3,5-Difluorophenyl)tetrahydro-4-methoxy-2H-pyran
• DTXSID301225206
• 139503-13-2

• Inchi： 1S/C12H14F2O2/c1-15-12(2-4-16-5-3-12)9-6-10(13)8-11(14)7-9/h6-8H,2-5H2,1H3
• InChI Key： HEABCAMWOVYMHZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(CCOCC1)OC)F

Computed Properties

• Exact Mass: 228.09622
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers